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Compound of Interest

Compound Name: 1-(3,4-Diaminophenyl)ethanone

Cat. No.: B1594092 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(3,4-Diaminophenyl)ethanone

This guide provides comprehensive safety information and handling protocols for 1-(3,4-
Diaminophenyl)ethanone (CAS No. 21304-39-2), tailored for researchers, scientists, and drug

development professionals. Moving beyond a standard Material Safety Data Sheet (MSDS),

this document synthesizes key safety data with practical, field-proven insights to ensure the

safe and effective use of this compound in a laboratory setting.

Compound Identification and Physicochemical
Profile
1-(3,4-Diaminophenyl)ethanone, also known as 3',4'-Diaminoacetophenone, is an aromatic

amine and a valuable intermediate in the synthesis of various molecules, including dyes,

pigments, and pharmaceutical compounds.[1] Its dual amine functionality makes it a versatile

building block, but also necessitates careful handling due to the inherent reactivity and potential

biological activity of aromatic amines.

A fundamental understanding of its physical and chemical properties is the first step in a robust

safety assessment. These properties dictate its behavior under laboratory conditions and

inform appropriate storage and handling procedures.

Caption: Chemical structure of 1-(3,4-Diaminophenyl)ethanone.

Table 1: Physicochemical Properties of 1-(3,4-Diaminophenyl)ethanone
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Property Value Source(s)

CAS Number 21304-39-2 [1][2][3][4]

Molecular Formula C₈H₁₀N₂O [1][2][3][4]

Molecular Weight 150.18 g/mol [2][4]

Appearance Solid [2]

Melting Point 132-133 °C [3]

Storage Temperature
2-8°C, sealed in dry, dark

place
[2]

| Synonyms | 3',4'-Diaminoacetophenone, 4-Acetyl-1,2-phenylenediamine |[3] |

GHS Hazard Assessment and Toxicological Insights
1-(3,4-Diaminophenyl)ethanone is classified as hazardous under the Globally Harmonized

System (GHS). Understanding these classifications is crucial for anticipating risks and

implementing appropriate safety measures. The primary hazards are associated with acute

toxicity, skin irritation, and severe eye damage.[3][4]

1-(3,4-Diaminophenyl)ethanone

GHS Pictograms

Hazard Statements

CAS: 21304-39-2

H302 Harmful if swallowed H315 Causes skin irritation H318 Causes serious eye damage H335 May cause respiratory irritation
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Caption: GHS hazard profile for 1-(3,4-Diaminophenyl)ethanone.

Table 2: GHS Hazard Classification

GHS Class Hazard Code Hazard Statement Signal Word

Acute toxicity, Oral H302
Harmful if
swallowed

Warning / Danger

Skin irritation H315 Causes skin irritation Warning / Danger

Serious eye damage H318
Causes serious eye

damage
Danger

Specific target organ

toxicity
H335

May cause respiratory

irritation
Warning / Danger

Sources:[2][3][4]

Toxicological Interpretation for the Researcher:
H302 (Harmful if swallowed): This classification indicates significant oral toxicity. The primary

risk is accidental ingestion through contaminated hands or equipment. This underscores the

critical importance of strict hygiene measures, such as washing hands thoroughly after

handling and prohibiting eating, drinking, or smoking in the laboratory.[3]

H315 (Causes skin irritation): Direct contact with the solid or solutions can cause

inflammation, redness, and discomfort.[4] Aromatic amines as a class are known for their

potential to be absorbed through the skin, making this a significant route of exposure.

H318 (Causes serious eye damage): This is the most severe hazard classification for this

compound, indicating a risk of irreversible damage to eye tissue upon contact.[4] This is a

non-negotiable mandate for using chemical splash goggles, not just safety glasses, as the

primary form of eye protection.

H335 (May cause respiratory irritation): As a solid, the primary inhalation risk comes from

airborne dust or aerosolized particles.[4] Handling the powder can generate dust, which may
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irritate the mucous membranes and upper respiratory tract.[5] This necessitates the use of

engineering controls like a chemical fume hood.

Exposure Prevention and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is essential for minimizing exposure.

Engineering Controls:
Chemical Fume Hood: All weighing and handling of the solid compound must be performed

inside a certified chemical fume hood to control the inhalation of dust.[6]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any

potential vapors or dust.[7][8]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and have been recently tested.[7][9] Their location should be known to all personnel working

in the area.

Personal Protective Equipment (PPE) Protocol:
This protocol should be treated as a self-validating system; a failure in one component

compromises the entire system.

Eye and Face Protection:

Minimum Requirement: ANSI Z87.1-compliant (or equivalent) chemical splash goggles.

Rationale: Due to the H318 classification ("Causes serious eye damage"), standard safety

glasses offer insufficient protection from dust and splashes.[4] Goggles provide a seal

around the eyes.

Enhanced Precaution: When handling larger quantities or if there is a significant splash

risk, a face shield should be worn in addition to goggles.[7]

Skin Protection:
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Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[10] For prolonged

handling or when working with solutions, consider double-gloving or using thicker gloves.

Always inspect gloves for tears or punctures before use.

Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned.

Ensure clothing fully covers the arms and legs.

Respiratory Protection:

Standard Handling: When using a fume hood, additional respiratory protection is typically

not required.

Emergency Situations: In the event of a large spill or failure of engineering controls, a

NIOSH-approved respirator with particulate filters may be necessary.[9] All respirator use

requires prior medical clearance and fit-testing.

Safe Handling, Storage, and Incompatibility
Protocol for Handling Solid 1-(3,4-
Diaminophenyl)ethanone:

Preparation: Before handling, ensure all necessary engineering controls are active and all

required PPE is donned correctly.

Work Area: Designate a specific area within the fume hood for handling this compound.

Weighing: Use a disposable weigh boat. Handle the container and spatula with care to

minimize dust generation. Avoid scooping in a manner that creates a plume of powder.

Transfers: If transferring the solid to a reaction vessel, do so slowly and carefully. If making a

solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling: Tightly seal the source container immediately after use.[3]

Decontamination: Wipe down the work surface, spatula, and any other equipment with an

appropriate solvent (e.g., ethanol) and dispose of the cleaning materials as hazardous

waste.
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Hygiene: Wash hands thoroughly with soap and water after the procedure is complete, even

after removing gloves.[8]

Storage:
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The

recommended storage temperature is between 2-8°C.[2]

Location: Keep in a dark place, as aromatic amines can be sensitive to light.[2] Store away

from incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms and statements.

Incompatible Materials:
Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

Acids, Acid Anhydrides, Acid Chlorides: Can cause strong exothermic reactions.

Source for Incompatibilities:[5][11]

Emergency Protocols and First Aid
Immediate and correct response to an exposure is critical. All personnel must be familiar with

these procedures before beginning work with the compound.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10531082&countryCode=GB&language=en
https://www.echemi.com/produce/pr2407234057-21304-39-2-1-3-4-diaminophenylethanone.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh58176adf?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh58176adf?context=bbe
https://pim-resources.coleparmer.com/sds/73330.pdf
https://www.fishersci.com/store/msds?partNumber=AC103090250&countryCode=US&language=en
https://www.sds-create.pl/en/%F0%9F%94%8D-section-4-of-the-safety-data-sheet-%E2%80%93-first-aid-measures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Alert Colleagues &
Secure Area

Assess Spill Size & Location
(Minor vs. Major)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

 For All Spills 

Contain the Spill
(Use absorbent pads/sand)

Carefully Collect Material
(Use non-sparking tools)

Decontaminate Area
(Wipe with appropriate solvent)

Package Waste in a
Sealed, Labeled Container

Report Incident to
Safety Officer

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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First Aid Measures:
General Advice: In case of any exposure, seek medical advice immediately and show the

safety data sheet to the attending physician.[6][7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[7] Remove contact lenses if present and easy to do.[3] Due to the

risk of serious eye damage, immediate medical attention is mandatory.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area

thoroughly with plenty of soap and water.[7] Seek medical attention if irritation develops or

persists.[10]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[3] If the person is not breathing, give artificial respiration.[8] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person.[7] Call a physician or poison control center

immediately.[13]

Fire and Explosion Hazard Management
While not flammable under normal conditions, understanding its behavior in a fire is a key part

of a complete safety profile.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7] Choose the extinguishing agent appropriate for the surrounding fire.

Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating

gases, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[5][7]

Firefighting Instructions: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective chemical-resistant clothing to prevent contact with hazardous

decomposition products.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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